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Compound of Interest

Compound Name: (3S,6R)-Nml

Cat. No.: B15575190

Crucial Initial Advisory: The chemical identifier "(3S,6R)-Nml" is not a standard, publicly
recognized chemical name. Preliminary research suggests "Nml" may be an abbreviation for N-
methyl-L-leucine. However, the stereochemical descriptors "(3S,6R)" are not typical for this
amino acid derivative, which possesses a single chiral center. Before proceeding with any
disposal protocaol, it is imperative for researchers, scientists, and drug development
professionals to verify the exact chemical identity of "(3S,6R)-Nml" from internal documentation
or the supplier's Safety Data Sheet (SDS). The following procedures are based on the available
data for N-methyl-L-leucine and related compounds and should be adapted as necessary upon
confirmation of the substance's identity.

Immediate Safety and Handling Protocols

Safe disposal begins with proper handling and the use of appropriate personal protective
equipment (PPE) to minimize exposure risks.

General Handling Precautions:

e Handle the chemical in a well-ventilated area, preferably within a chemical fume hood, to
prevent the accumulation of dust or fumes.[1]

e Avoid contact with skin and eyes. In case of contact, flush the affected area with copious
amounts of water for at least 15 minutes and seek medical attention if irritation persists.[2]

e Wash hands thoroughly after handling.[2]
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e Avoid creating dust when handling the solid form.[1]

Recommended Personal Protective Equipment:

Protection Type Specification Rationale

Safety glasses with side _ ,
) ) ) Protects against dust particles
Eye Protection shields or chemical splash

| and splashes.[1][3]
goggles.

) Compatible chemical-resistant Prevents skin contact with the
Hand Protection o ]
gloves (e.g., nitrile). chemical.[1][3][4]

] Protects clothing and skin from
Body Protection Laboratory coat. o
contamination.[1][3][4]

) ] NIOSH-approved respirator for  Necessary when handling
Respiratory Protection o ]
dusts. powders to avoid inhalation.[1]

Step-by-Step Disposal Procedures

The proper disposal of N-methyl-L-leucine and its contaminated materials is critical for
environmental protection and regulatory compliance.

1. Waste ldentification and Segregation:

o Treat all materials contaminated with (3S,6R)-Nml, including empty containers, as
hazardous chemical waste.[3][4]

» Do not mix this waste with other waste streams like biological or radioactive waste unless
explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[4]

2. Containerization:

» Select a waste container that is compatible with the chemical. A high-density polyethylene
(HDPE) or glass container is generally suitable.[4]

e The container must be in good condition and have a secure, leak-proof lid.
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3. Labeling:

o Clearly label the waste container with "HAZARDOUS WASTE" and the full chemical name
(once verified).[4]

« If the waste is a solution, list all components and their approximate percentages.[4]
4. Accumulation and Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure area away
from incompatible materials.

» Conditions to avoid during storage include heat, flames, and sparks.[2]
e Incompatible materials to avoid are strong oxidizing agents.[2][4]
5. Final Disposal:

e The disposal of chemical waste must comply with all local, state, and federal environmental
regulations.[1]

» Contact your institution's EHS department or a licensed hazardous waste disposal contractor
to arrange for pickup and proper disposal, which is typically incineration.[4]

e Do not dispose of (3S,6R)-Nml down the drain or in regular trash.[4]

Chemical and Physical Properties Summary

The following table summarizes key quantitative data for N-methyl-L-leucine. This information
is crucial for a comprehensive understanding and safe handling of the compound.
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Property Value

IUPAC Name (2S)-4-methyl-2-(methylamino)pentanoic acid
Molecular Formula C7H1sNO:2

Molecular Weight 145.20 g/mol

Melting Point ~300 °CJ[5]

Boiling Point 226.1 + 23.0 °C[5]

Density 0.979 £ 0.06 g/cm3[5]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of (3S,6R)-Nml,
assuming it is handled as a hazardous chemical waste.
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Logical workflow for the disposal of (3S,6R)-Nml.
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This guide provides a foundational framework for the safe and compliant disposal of (3S,6R)-
Nml, based on the assumption that it is N-methyl-L-leucine. Always prioritize the specific
guidance provided in the official Safety Data Sheet for the chemicals you handle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575190#3s-6r-nml-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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